N-(4-Trifluoromethoxy-benzyl)-2,2-dimethyl-propionamide

• Molecular Formula: C13H16F3NO2
• Molecular Weight: 275.27 g/mol
• IUPAC Name: 2,2-dimethyl-N-[[4-(trifluoromethoxy)phenyl]methyl]propanamide
• InChI: InChI=1S/C13H16F3NO2/c1-12(2,3)11(18)17-8-9-4-6-10(7-5-9)19-13(14,15)16/h4-7H,8H2,1-3H3,(H,17,18)
• InChI Key: CYOLOJVPMISEMV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NCC1=CC=C(C=C1)OC(F)(F)F

Description

N-(4-Trifluoromethoxy-benzyl)-2,2-dimethyl-propionamide is a useful research compound. Its molecular formula is C13H16F3NO2 and its molecular weight is 275.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of pivaloyl chloride (2.1 mL, 17 mmol) in MeCN (10 mL) was added dropwise over 10 min to a solution of 4-trifluoromethoxy-benzylamine (2.6 mL, 17 mmol) and TEA (4.0 mL, 29 mmol) in MeCN (20 mL) at 0° C. The mixture was stirred for 30 min, filtered and concentrated. The residue was treated with water and filtration gave the sub-title compound.